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Compound of Interest

Compound Name: 2-Methylpyridin-3-ol

Cat. No.: B140910

In the realm of drug development and materials science, the unambiguous determination of a
molecule's structure is the bedrock upon which all further research is built. A compound's
identity, purity, and stereochemistry dictate its function, activity, and safety. This guide eschews
a rigid, technique-by-technique recitation of analytical methods. Instead, it presents an
integrated, field-proven strategy for the structure elucidation of 2-Methylpyridin-3-ol, a
heterocyclic compound of significant interest. Our approach mirrors the logical and causal
decision-making process of an experienced analytical scientist, demonstrating how data from
multiple, orthogonal techniques are woven together to build an irrefutable case for a molecule's
structure. We will address not only the "how" but, more critically, the "why" behind each
experimental choice, providing a self-validating framework for analysis.

Introduction to 2-Methylpyridin-3-ol: More Than a
Simple Structure

2-Methylpyridin-3-ol (CAS 1121-25-1, Formula: CeH7NO) is a substituted pyridine derivative,
a class of compounds central to medicinal chemistry and agrochemicals.[1] Its structure,
featuring a hydroxyl group and a methyl group on a pyridine ring, presents a fascinating
analytical challenge: tautomerism. Hydroxypyridines can exist in equilibrium with their
zwitterionic keto forms.[2] This dynamic nature means that the observed structure can be highly
dependent on the physical state (solid vs. solution) and the solvent environment, making a
multi-faceted analytical approach essential.[3][4] This guide will navigate this complexity to
build a complete structural picture.
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Physicochemical Properties

A foundational understanding of a compound's basic properties is the first step in its
characterization. This data provides a baseline for identity and purity checks.

Property Value Source

Molecular Formula CeH7NO PubChem[5]

Molecular Weight 109.13 g/mol PubChem[5]

CAS Number 1121-25-1 Matrix Fine Chemicals[6]
IUPAC Name 2-methylpyridin-3-ol PubChem[5]

3-Hydroxy-2-methylpyridine, 2-
Synonyms o PubChem[5]
Methyl-3-pyridinol

Melting Point 168-169°C Crysdot LLC

The Elucidation Workflow: A Strategic Overview

The process of structure elucidation is a logical progression from confirming purity to piecing
together the molecular puzzle with spectroscopy, and finally, obtaining definitive proof. Each
step provides data that validates the others.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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